Cas no 886910-26-5 (4-benzoyl-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-benzoyl-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 886910-26-5
• MF: C₂₃H₁₇N₃O₅S
• MW: 447.463184118271
• CID: 5477854
• Update Time: 2025-06-14

4-benzoyl-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-benzoyl-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C23H17N3O5S/c1-32(29,30)19-13-11-18(12-14-19)22-25-26-23(31-22)24-21(28)17-9-7-16(8-10-17)20(27)15-5-3-2-4-6-15/h2-14H,1H3,(H,24,26,28)
• InChI Key： HAMWPKPXQXCDCC-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(S(C)(=O)=O)C=C2)O1)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Additional information on 4-benzoyl-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Comprehensive Overview of 4-Benzoyl-N-5-(4-Methanesulfonylphenyl)-1,3,4-Oxadiazol-2-ylbenzamide (CAS No. 886910-26-5)

The compound 4-benzoyl-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 886910-26-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3,4-oxadiazole core and methanesulfonylphenyl moiety, makes it a subject of interest for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance to current scientific trends, including AI-driven drug design and sustainable chemistry.

In recent years, the demand for heterocyclic compounds like 1,3,4-oxadiazoles has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by their role as bioisosteres for carboxylic acids and amides, which aligns with the growing focus on fragment-based drug discovery. The benzoyl and methanesulfonyl groups in this compound further enhance its binding affinity, making it a candidate for targeting enzymes such as kinases and G-protein-coupled receptors (GPCRs).

Synthetic routes to 4-benzoyl-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide often involve cyclization reactions of hydrazide precursors, followed by Schiff base formation. Modern green chemistry techniques, such as microwave-assisted synthesis, have been explored to improve yield and reduce environmental impact—a topic highly searched in scientific databases like PubMed and Reaxys. The compound’s logP and solubility profiles also make it suitable for high-throughput screening (HTS) platforms.

From an industrial perspective, this compound’s patent landscape reveals applications in crop protection and anti-inflammatory therapies. Its SAR (Structure-Activity Relationship) studies are frequently cited in computational chemistry forums, where users query molecular docking simulations and QSAR modeling. Notably, its CAS No. 886910-26-5 is often cross-referenced in chemical regulatory discussions, emphasizing compliance with REACH and FDA guidelines.

Emerging trends in precision medicine and personalized therapeutics have further spotlighted 4-benzoyl-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide. For instance, its potential as a small-molecule inhibitor aligns with searches for targeted cancer therapies and neurodegenerative disease interventions. Laboratories leveraging automated synthesis platforms frequently inquire about its scalability, reflecting the broader shift toward Industry 4.0 in chemical manufacturing.

In conclusion, CAS No. 886910-26-5 represents a nexus of innovation in drug development and material science. Its multifaceted applications—from agrochemicals to biopharmaceuticals—underscore its value in addressing global challenges like antimicrobial resistance and food security. As AI-powered research tools evolve, this compound’s role in virtual screening and de novo molecular design is poised to expand, cementing its place in the future of sustainable chemistry.